1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)-

• CAS No.: 95388-86-6
• Molecular Formula: C8H8F9N3
• Molecular Weight: 317.15 g/mol
• IUPAC Name: 2,2-dimethyl-4,4,6-tris(trifluoromethyl)-1,5,6-triazabicyclo[3.1.0]hexane
• InChI: InChI=1S/C8H8F9N3/c1-4(2)3-5(6(9,10)11,7(12,13)14)19-18(4)20(19)8(15,16)17/h3H2,1-2H3
• InChI Key: IYRJFKPSRCNEOA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(N2N1N2C(F)(F)F)(C(F)(F)F)C(F)(F)F)C

Description

1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)- is a chemical compound with the molecular formula C8H8F9N3 and a molecular weight of 317.1548

Preparation Methods

The synthesis of 1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)- can be achieved through several methods. One common approach involves cyclization reactions, where the desired bicyclic structure is formed through the reaction of appropriate precursors under specific conditions . Another method involves catalytic hydrogenation reactions, which can be used to introduce the necessary functional groups and achieve the desired molecular configuration . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)- undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be used as a probe to study specific biochemical pathways or as a potential therapeutic agent. In medicine, it could be explored for its potential pharmacological properties. In industry, it may be used in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of 1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)- can be compared with other similar compounds, such as spirocyclohexane-2-(1,5,6-triazabicyclo[3.1.0]hexane), 4,4,6-tris(trifluoromethyl)- . These compounds share similar structural features but may differ in their specific functional groups and properties. The uniqueness of 1,5,6-Triazabicyclo(3.1.0)hexane, 4,4-dimethyl-2,2,6-tris(trifluoromethyl)- lies in its specific trifluoromethyl groups, which can impart distinct chemical and physical properties.